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Compound of Interest

Compound Name: 5-Methylmellein

Cat. No.: B1257382

5-Methylmellein: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylmellein is a naturally occurring dihydroisocoumarin, a type of phenolic compound,
predominantly produced by various species of fungi.[1][2] This technical guide provides an in-
depth overview of the physical, chemical, and biological properties of 5-Methylmellein. It
includes a summary of its physicochemical characteristics, detailed experimental protocols for
its isolation, and an exploration of its known mechanisms of action, particularly its role as an
inhibitor of fungal sirtuins and human monoamine oxidase A. This document is intended to
serve as a comprehensive resource for researchers and professionals in the fields of natural
product chemistry, mycology, and drug development.

Physicochemical Properties

5-Methylmellein, also known as 3,4-dihydro-8-hydroxy-3,5-dimethylisocoumarin, is a
polyketide that has been isolated from a variety of fungal species, including Didymobotryum
rigidum, Fusicoccum amygdalis, and the basidiomycete Inonotus sinensis.[1][3][4] It exists as
two enantiomers, (R)-(-)-5-Methylmellein and (S)-(+)-5-Methylmellein. The compound's
physical and chemical properties are summarized in the tables below.
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Table 1: General and Physical Properties of 5-

Methyimellein

Property Value Source
Molecular Formula C11H1203
Molecular Weight 192.21 g/mol
Pale yellow powder or
Appearance .
colorless solid
Melting Point 128-131 °C (hexane)
N Soluble in DMSO, chloroform,
Solubility

dichloromethane

[a]D2 = +22.05° (c 0.11,

Optical Rotation )
CHsOH) for (S)-isomer

Table 2: Chemical and Spectroscopic Data of 5-
Methyimellein

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1257382?utm_src=pdf-body
https://www.benchchem.com/product/b1257382?utm_src=pdf-body
https://www.benchchem.com/product/b1257382?utm_src=pdf-body
https://www.benchchem.com/product/b1257382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Data Type Key Features Source

o (ppm): 1.45 (d, J=6.3 Hz, H-
3", 2.17 (s, H-5"), 2.72 (dd,
J=12.4, 16.8 Hz, H-4), 3.04

IH NMR (dd, J=3.6, 16.8 Hz, H-4), 4.75
(m, H-3), 6.77 (d, J=8.5 Hz, H-
6), 7.39 (d, J=8.5 Hz, H-7),
10.90 (s, OH-8)

13C NMR Spectral data available

m/z 193.3 [M+H]* (LR-ESI-

Mass Spectrometry (MS
p y (MS) MS)

Vapor phase IR spectrum
Infrared (IR) Spectroscopy )
available

UV Spect UV data has been used for
ectrosco
P Py characterization

Experimental Protocols
Isolation of 5-Methylmellein from Fungal Cultures

The following is a generalized protocol for the isolation of 5-Methylmellein from fungal
cultures, based on methodologies described in the literature.

2.1.1. Fungal Cultivation
e Prepare a suitable liquid culture medium, such as Potato Dextrose Broth (PDB).

 Inoculate the medium with the desired fungal strain (e.g., Didymobotryum rigidum or
Inonotus sinensis).

 Incubate the culture on a shaker at a controlled temperature (e.g., 27°C) and agitation speed
(e.g., 150-160 rpm) for a specified period (e.g., 2 weeks to 25 days).

2.1.2. Extraction
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Separate the fungal biomass from the culture broth by filtration.

Extract the culture filtrate multiple times with an organic solvent such as ethyl acetate
(EtOAC).

Extract the mycelium separately with a mixture of chloroform and methanol (e.g., 1:1 v/v).

Combine the organic extracts and concentrate them under reduced pressure using a rotary
evaporator to obtain a crude extract.

2.1.3. Purification
Subject the crude extract to column chromatography on silica gel.

Elute the column with a gradient of solvents, such as chloroform-methanol or petroleum
ether-acetone, to separate the components into fractions.

Monitor the fractions using Thin Layer Chromatography (TLC).

Further purify the fractions containing 5-Methylmellein using additional chromatographic
techniques like preparative TLC, Sephadex LH-20 column chromatography, or reversed-
phase chromatography (RP-18).

The final purified compound's identity and purity can be confirmed by spectroscopic methods
(NMR, MS) and by measuring its optical rotation.
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Isolation and Purification Workflow
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Caption: Generalized workflow for the isolation and purification of 5-Methylmellein.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1257382?utm_src=pdf-body-img
https://www.benchchem.com/product/b1257382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

5-Methylmellein exhibits a range of biological activities, including antibacterial, antifungal, and
cytotoxic effects. Two of its most well-characterized activities are the inhibition of fungal sirtuins
and human monoamine oxidase A.

Inhibition of Fungal Sirtuin (SirA)

5-Methylmellein has been identified as an inhibitor of the fungal histone deacetylase (HDAC)
SirA in Aspergillus nidulans. Sirtuins are a class of enzymes that play a crucial role in regulating
gene expression through the deacetylation of histones. By inhibiting SirA, 5-Methylmellein can
modulate the expression of genes involved in various cellular processes, including the
production of secondary metabolites.

The inhibition of SirA by 5-Methylmellein leads to an increase in the production of other
secondary metabolites by the fungus. This property makes 5-Methylmellein a valuable tool for
discovering novel bioactive compounds from fungi.

Mechanism of Fungal Sirtuin Inhibition
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Caption: Inhibition of fungal SirA by 5-Methylmellein and its downstream effects.

Inhibition of Human Monoamine Oxidase A (hMAO-A)

(S)-5-Methylmellein has been identified as a potent and reversible competitive inhibitor of
human monoamine oxidase A (hMAO-A). MAO-A is an enzyme responsible for the degradation
of neurotransmitters such as serotonin, norepinephrine, and dopamine. The inhibition of MAO-
A can lead to an increase in the levels of these neurotransmitters in the brain, which is a
therapeutic strategy for treating depression and other neuropsychiatric disorders.

(S)-5-Methylmellein exhibits a higher inhibitory activity against h(MAO-A (ICso = 5.31 pM)
compared to hMAO-B (ICso = 9.15 uM). Molecular docking studies suggest that the (S)-isomer
has a higher binding affinity for hMAO-A than the (R)-isomer. In silico pharmacokinetic analyses
have indicated that 5-Methylmellein has high gastrointestinal absorption and blood-brain
barrier permeability, making it a promising candidate for further investigation as a central
nervous system drug.
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Caption: The inhibitory action of (S)-5-Methylmellein on hMAO-A.
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Conclusion

5-Methylmellein is a multifaceted natural product with significant biological activities. Its well-
defined physical and chemical properties, coupled with established isolation protocols, provide
a solid foundation for further research. The compound's ability to modulate fungal secondary
metabolism through sirtuin inhibition presents exciting opportunities for the discovery of new
natural products. Furthermore, its potent and selective inhibition of hMAO-A highlights its
potential as a lead compound in the development of novel therapeutics for neuropsychiatric
disorders. This guide serves as a comprehensive starting point for scientists and researchers
interested in exploring the full potential of 5-Methylmellein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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